Cas no 57830-38-3 (2-(Ethanesulfinyl)acetic Acid)

• Product Name: 2-(Ethanesulfinyl)acetic Acid
• CAS No: 57830-38-3
• MF: C₄H₈O₃S
• MW: 136.169520378113
• CID: 1607001
• PubChem ID: 19105823
• Update Time: 2025-10-29

2-(Ethanesulfinyl)acetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-ethylsulfinylacetic acid
• AB1008825
• Aethylsulfinessigsaeure
• Ambcb4027775
• ethylsulphinylacetic acid
• CTK5A7512
• (ETHYLSULFINYL)ACETIC ACID
• AG-G-04392
• Aethansulfinyl-essigsaeure
• ethanesulfinyl-acetic acid
• (ethylsulfinyl)acetic acid(SALTDATA: FREE)
• 2-(Ethanesulfinyl)acetic Acid

• Inchi： 1S/C4H8O3S/c1-2-8(7)3-4(5)6/h2-3H2,1H3,(H,5,6)
• InChI Key： KXBITTYZPHWSOO-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)(CC)=O

Computed Properties

• Exact Mass: 136.01900

Experimental Properties

• PSA: 73.58000
• LogP: 0.70530

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Sulfoxides Sulfoxides
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Sulfoxides

Additional information on 2-(Ethanesulfinyl)acetic Acid

2-(Ethanesulfinyl)acetic Acid (CAS No. 57830-38-3): Properties, Applications, and Market Insights

2-(Ethanesulfinyl)acetic Acid (CAS No. 57830-38-3) is a specialized organic compound with a unique molecular structure, combining a sulfinyl group with an acetic acid moiety. This compound has garnered significant attention in recent years due to its versatile applications in pharmaceuticals, agrochemicals, and material science. Researchers and industry professionals frequently search for terms like "2-(Ethanesulfinyl)acetic Acid uses", "CAS 57830-38-3 properties", and "sulfinyl acetic acid derivatives", reflecting its growing relevance in scientific and industrial communities.

The molecular formula of 2-(Ethanesulfinyl)acetic Acid is C₄H₈O₃S, with a molecular weight of 136.17 g/mol. Its structure features an ethanesulfinyl group (–SOCH₂CH₃) attached to the alpha position of acetic acid, which contributes to its distinct chemical reactivity. This configuration makes it valuable as an intermediate in organic synthesis, particularly in the preparation of more complex sulfoxide-containing compounds. Recent studies highlight its role in asymmetric synthesis, where sulfinyl groups serve as chiral auxiliaries—a topic trending in AI-driven drug discovery discussions.

One of the most prominent applications of 2-(Ethanesulfinyl)acetic Acid is in pharmaceutical research. The compound's ability to modulate biological activity through its sulfinyl moiety aligns with current industry demands for "targeted drug delivery systems" and "small molecule therapeutics"—both top-searched phrases in biotech forums. Its derivatives have shown potential in enzyme inhibition studies, particularly for diseases where redox modulation is therapeutic. This connects to the broader green chemistry trend, as researchers seek sustainable methods to synthesize such bioactive molecules.

In material science, CAS 57830-38-3 finds utility as a precursor for functional polymers. The sulfinyl group can impart unique solubility and self-assembly properties to polymeric materials, making it relevant to searches like "smart material synthesis 2024" and "responsive polymer design". Recent patents demonstrate its incorporation into stimuli-responsive hydrogels, which are widely discussed in biomedical engineering circles for applications ranging from drug-eluting coatings to soft robotics.

The synthesis of 2-(Ethanesulfinyl)acetic Acid typically involves oxidation of the corresponding thioether precursor, a process that has evolved with catalytic oxidation technologies—a hot topic in process chemistry optimization. Modern synthetic protocols emphasize atom economy and reduced waste generation, addressing the pharmaceutical industry's push toward green manufacturing practices. Analytical characterization often employs techniques like NMR (particularly ¹H and ¹³C) and mass spectrometry, with data frequently requested under search terms such as "57830-38-3 NMR spectrum".

Market analysis reveals growing demand for 2-(Ethanesulfinyl)acetic Acid, especially in Asia-Pacific regions where fine chemical production is expanding. Industry reports correlate this with increased R&D spending on specialty intermediates, a sector projected to grow at 6.8% CAGR through 2027. Suppliers increasingly list this compound under categories like "high-purity research chemicals" and "custom synthesis building blocks", responding to user search behaviors in procurement platforms.

From a regulatory standpoint, 2-(Ethanesulfinyl)acetic Acid is not classified as hazardous under major chemical inventories, though proper laboratory handling protocols should always be followed. This safety profile enhances its attractiveness compared to alternative sulfoxide precursors that may carry stricter handling requirements—a differentiation point often highlighted in chemical sourcing guides and supplier comparison queries.

Emerging research directions for CAS 57830-38-3 include its potential in energy storage systems, where sulfoxide-containing compounds are being investigated as electrolyte additives for lithium-ion batteries. This aligns with the explosive growth in searches for "next-gen battery materials" and "electrolyte formulation advances". Additionally, computational chemistry studies utilizing AI-based molecular modeling tools are exploring its conformational properties, reflecting the intersection of traditional chemistry with digital innovation.

For researchers working with 2-(Ethanesulfinyl)acetic Acid, storage recommendations typically suggest cool, dry conditions under inert atmosphere to maintain stability. These practical considerations frequently appear in "chemical storage best practices" searches, particularly among laboratory managers optimizing their inventory systems. The compound's shelf life and compatibility data are also commonly requested parameters in technical inquiries.

The future outlook for 57830-38-3 remains positive as new applications continue to emerge. Its role in bioconjugation chemistry—another trending research area—is being explored for developing antibody-drug conjugates (ADCs), a class of therapeutics dominating oncology pipelines. This positions the compound at the nexus of multiple cutting-edge fields, ensuring sustained interest from both academic and industrial research communities searching for "innovative chemical intermediates" and "versatile sulfoxide reagents".